Cas no 2309453-41-4 (2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• CAS No: 2309453-41-4
• MF: C₂₀H₂₇BrN₂O₅
• MW: 455.34278512001
• CID: 6259143
• PubChem ID: 165830863
• Update Time: 2025-05-22

2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309453-41-4
• 2-{[2-(6-bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid
• EN300-7428284
• 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

• Inchi： 1S/C20H27BrN2O5/c1-18(2,3)28-17(26)23-8-6-19(7-9-23)12-20(13-19,27-11-16(24)25)14-4-5-15(21)22-10-14/h4-5,10H,6-9,11-13H2,1-3H3,(H,24,25)
• InChI Key： MCBSRTRBTUONJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CC2(CCN(C(=O)OC(C)(C)C)CC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 454.11033g/mol
• Monoisotopic Mass: 454.11033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid

Research Briefing on 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid (CAS: 2309453-41-4)

In recent years, the compound 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid (CAS: 2309453-41-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in drug discovery, particularly as a key intermediate or scaffold for the development of novel therapeutic agents. The presence of both a bromopyridinyl moiety and a tert-butoxycarbonyl (Boc)-protected azaspiro ring system makes it a versatile building block for further chemical modifications.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability, bioavailability, and reactivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The bromine atom at the 6-position of the pyridine ring facilitates cross-coupling reactions, enabling the introduction of diverse functional groups, which is critical for structure-activity relationship (SAR) studies.

One notable application of this compound is in the design of kinase inhibitors. Researchers have utilized its spirocyclic core to mimic the conformational constraints of natural substrates, thereby improving binding affinity and selectivity. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The results indicated moderate to high inhibitory activity, with further optimization ongoing.

In addition to its role in kinase inhibition, 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid has been explored as a linker in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel therapeutic strategy. A 2022 study in ACS Chemical Biology reported the successful conjugation of this compound to a ligand for the von Hippel-Lindau (VHL) E3 ligase, resulting in the degradation of a model oncogenic protein.

The compound's synthetic accessibility and modularity have also made it a valuable tool in chemical biology. For example, its Boc-protected amine can be deprotected under mild conditions, allowing for further derivatization. This feature has been exploited in the development of fluorescent probes and affinity-based protein profiling (AfBPP) reagents, as described in a recent Angewandte Chemie publication.

Despite its potential, challenges remain in the practical application of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the exploration of alternative protecting groups, the development of enantioselective synthetic routes, and the evaluation of its pharmacokinetic properties in vivo.

In conclusion, 2-{[2-(6-Bromopyridin-3-yl)-7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonan-2-yl]oxy}acetic acid represents a versatile and promising scaffold in drug discovery and chemical biology. Its unique structural attributes and reactivity profile make it a valuable asset for researchers aiming to develop novel therapeutic agents and chemical tools. Continued investigation into its applications and optimization will likely yield significant advancements in the field.